Cas no 117239-82-4 (Methyl 2-(Methylsulfonamido)phenylacetate)

• Product Name: Methyl 2-(Methylsulfonamido)phenylacetate
• CAS No: 117239-82-4
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD18071005
• CID: 1056382
• PubChem ID: 14369974
• Update Time: 2025-06-07

Methyl 2-(Methylsulfonamido)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(Methylsulfonamido)phenylacetate
• 1-pyridin-3-ylbutan-1-amine
• Methyl2-(Methylsulfonamido)phenylacetate
• methyl 2-(methylsulfonylamino)phenylacetate
• GGXQFGLHGRJPJI-UHFFFAOYSA-N
• 6921AJ
• SY011085
• methyl 2-[2-(methanesulfonamido)phenyl]acetate
• METHYL 2-(2-METHANESULFONAMIDOPHENYL)ACETATE
• SCHEMBL10570687
• CS-11230
• Benzeneacetic acid, 2-[(methylsulfonyl)amino]-, methyl ester
• AC2370
• 117239-82-4
• DB-060984
• Methyl 2-(2-(methylsulfonamido)phenyl)acetate
• MFCD18071005
• AKOS027256702
• CS-0441718
• SB77388

• MDL： MFCD18071005
• Inchi： 1S/C10H13NO4S/c1-15-10(12)7-8-5-3-4-6-9(8)11-16(2,13)14/h3-6,11H,7H2,1-2H3
• InChI Key： GGXQFGLHGRJPJI-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1CC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 0.7

Experimental Properties

• PSA: 38.91000
• LogP: 2.58180